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Compound of Interest

Compound Name: TC-115

Cat. No.: B591522

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with novel compounds like TC-1 15, an allosteric collagen-
binding integrin a2B1 inhibitor.[1][2] While a comprehensive Material Safety Data Sheet
(MSDS) with specific quantitative exposure limits for TC-I 15 is not publicly available, this guide
provides essential safety and logistical information based on best practices for handling potent
research chemicals.

Personal Protective Equipment (PPE)

When handling TC-I 15, a risk-based approach to selecting Personal Protective Equipment
(PPE) is crucial. The following table summarizes the recommended PPE for various laboratory
activities involving this compound.
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Activity

Recommended PPE

Weighing and preparing stock solutions (solid

form)

- Disposable nitrile gloves (double-gloving
recommended) - Laboratory coat - Safety
glasses with side shields or chemical splash
goggles - Face shield if there is a risk of
splashing - N95 respirator or higher to prevent

inhalation of fine particles

Handling stock solutions (in DMSO)

- Disposable nitrile gloves - Laboratory coat -
Safety glasses with side shields or chemical

splash goggles

Cell culture and in-vitro experiments

- Disposable nitrile gloves - Laboratory coat -

Safety glasses

Animal studies (in-vivo)

- Disposable nitrile gloves - Laboratory coat or
disposable gown - Safety glasses - Appropriate
respiratory protection based on the route of

administration and potential for aerosolization

Storage and Handling

Proper storage and handling are critical to maintain the integrity of TC-1 15 and ensure the

safety of laboratory personnel.
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Parameter

Guideline

Storage of Solid Compound

Store at -20°C for long-term storage.

Storage of Stock Solutions

Aliguot and store at -20°C or -80°C to avoid
repeated freeze-thaw cycles.[1] A stock solution
in DMSO can be stored at -80°C for up to 6
months, or at -20°C for up to 1 month.[1]

Solubility

TC-1 15 is soluble in DMSO up to 100 mM.

General Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood, especially when working
with the solid form to avoid inhalation. Avoid

contact with skin and eyes.

Disposal Plan

All waste materials contaminated with TC-l 15 should be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.

Waste Type

Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste (e.g., unused stock solutions,

contaminated media)

Collect in a designated, sealed, and clearly
labeled hazardous waste container. Do not pour
down the drain. Waste containing DMSO should

be collected with other organic solvents.[3]

Contaminated Sharps (e.qg., pipette tips,

needles)

Dispose of in a designated sharps container for

chemical waste.

Contaminated PPE

Dispose of in a designated hazardous waste

container.

Experimental Protocols
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While specific experimental protocols will vary depending on the research question, the
following provides a general methodology for preparing a TC-l 15 stock solution.

Preparation of a 10 mM Stock Solution in DMSO:
e Pre-weighing Preparation:
o Ensure all necessary PPE is worn.
o Prepare the balance and weighing area within a chemical fume hood.

o Use an anti-static device if available to minimize the scattering of the powdered
compound.

e Weighing TC-l 15:

o Carefully weigh the desired amount of TC-1 15 (Molecular Weight: 520.62 g/mol ) into a
sterile microcentrifuge tube.[4] For example, to prepare 1 mL of a 10 mM stock solution,
weigh 5.21 mg of TC-I 15.

¢ Solubilization:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed TC-I 15.

o Vortex or sonicate briefly until the compound is fully dissolved.

o Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
o Store the aliquots at -20°C or -80°C in clearly labeled tubes.

Note on alternative solvents: One publication has reported dissolving TC-l1 15 in a 1:1.1 molar
ratio of TC-1-15 to NaOH.[5] Researchers should validate the suitability of this for their specific
experimental needs.

Visualizing Safe Handling Workflow
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To ensure a clear and logical process for handling TC-I 15, the following diagrams illustrate the
key decision points and procedural steps.
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Caption: Workflow for the safe handling of TC-l 15 from preparation to disposal.
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Caption: Decision-making process for selecting appropriate PPE for handling TC-I 15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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